Germanium tetrachloride

• IUPAC Name: tetrachlorogermane
• InChI: InChI=1S/Cl4Ge/c1-5(2,3)4
• InChI Key: IEXRMSFAVATTJX-UHFFFAOYSA-N
• Canonical SMILES: Cl[Ge](Cl)(Cl)Cl
• Molecular Formula: GeCl4, Cl4Ge
• DSSTOX Substance ID: DTXSID1044350
• Molecular Weight: 214.4 g/mol
• Physical Description: Liquid, Liquid that fumes in air; Peculiar acidic odor; [Merck Index] Colorless liquid; [Sigma-Aldrich MSDS]
• CAS RN: 10038-98-9

Description

Germanium tetrachloride (GeCl4) is a chemical compound that serves as an important intermediate in the production of pure germanium and various germanium-containing compounds. It is a volatile liquid at room temperature and is used in the synthesis of organogermanium compounds and germanium dioxide, among other applications.

Synthesis Analysis

The synthesis of this compound can be achieved through various methods. One common approach is the chlorination of germanium metal. In a study, germanium dichloride (GeCl2) was produced by the reaction of germanium with GeCl4 at high temperatures, which could potentially be a step towards the synthesis of GeCl4 . Additionally, germanium tetra(tertiary butoxide) was synthesized by reacting GeCl4 with potassium tert-butoxide, indicating the reactivity of GeCl4 with organometallic compounds .

Molecular Structure Analysis

The molecular structure of this compound has been studied using electron diffraction and spectroscopic methods. The equilibrium structure of GeCl2, a related compound, was determined, which could provide insights into the structural aspects of GeCl4 . The mean square amplitudes and force constants of GeCl4 were measured, indicating a Urey-Bradley force field in the molecule .

Chemical Reactions Analysis

This compound undergoes various chemical reactions to form different germanium compounds. For instance, it reacts with sodium salts of dithiocarbonic acid to form tetrakis(O-alkyl dithiocarbonato)germanium derivatives . It also serves as a precursor for the preparation of europium-doped germanium oxide nanoparticles, showcasing its utility in nanotechnology .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are crucial for its handling and applications. The compound is known for its volatility and reactivity with water. The spectrophotometric determination of germanium in various matrices involves the extraction of GeCl4, highlighting its chemical behavior in analytical chemistry . The thermal stability and volatilization temperature of germanium tetra(tertiary butoxide) were analyzed, which is relevant for understanding the decomposition pathways of GeCl4-based compounds .

Scientific Research Applications

Synthesis of Germanium Nanocrystals

Germanium nanocrystals, synthesized from germanium tetrachloride, are of interest for electronic and optoelectronic applications, including photovoltaics. They offer tunable band gaps from the infrared to the visible spectrum range. A nonthermal plasma approach allows precise control of nanocrystal size, varying between 4 and 50 nm by changing residence times in the plasma (Gresback, Holman, & Kortshagen, 2007).

Germanium-Based Nanomaterials for Nanoelectronics

Germanium-based nanomaterials synthesized via a catalytic process involving the hydrogen reduction of this compound, with tungsten as a catalyst, are promising for nanoelectronics. This process achieves a 98.9% conversion of this compound at 1073 K (Kadomtseva, Ob’edkov, & Zasovskaya, 2020).

Complexation with Organic Molecules

The complexation between this compound and nitrogen- and oxygen-containing organic molecules has been investigated. This study focuses on the effects of solvent nature and ligand systems on the composition, structure, and physicochemical properties of germanium complexes (Seifullina, Shmatkova, & Martsinko, 2004).

Germanium Nanocrystals for Biological Applications

Germanium nanocrystals produced by hydride reduction of this compound show potential in biological applications. These nanocrystals exhibit blue luminescence and have been used as optical probes for imaging HepG2 cells (Prabakar et al., 2010).

Germanium Anodes in Lithium-Ion Batteries

Research on germanium as an anode material for lithium-ion batteries has intensified due to its high capacity and excellent lithium-ion diffusivity. Studies focus on improving the electrochemical performance of germanium materials to address challenges like electrode pulverization during the lithiation process (Hu, Zhang, Zhang, & Cui, 2016).

Chlorine-Free Processing of Germanium

A novel method replaces chlorine and hydrochloric acid with a quinone/catechol redox platform for processing germanium metal or dioxide to germanes. This environmentally friendly approach uses less energy-intensive reagents and produces a this compound substitute (Glavinović et al., 2017).

Leaching of Germanium from Metallurgical By-Products

A study compared ultrasonic-assisted and regular leaching methods for recovering germanium from roasted slag containing germanium, a by-product of lead and zinc metallurgy. Optimal conditions were identified for both methods, with ultrasonic-assisted leaching showing higher efficiency (Zhang et al., 2016).

Hierarchically Designed Germanium Microcubes

Germanium microcubes with a hierarchical structure were designed for lithium storage in lithium-ion batteries, demonstrating high initial Coulombic efficiency and excellent cycling and rate performances (Zhang et al., 2015).

Mechanism of Action

Target of Action

Germanium tetrachloride (GeCl4), also known as Tetrachlorogermane, is primarily used as an intermediate in the production of purified germanium metal . Its primary targets are the germanium metal or its oxide (GeO2) that it helps to purify .

Mode of Action

This compound interacts with its targets through a series of chemical reactions. It can be generated directly from germanium dioxide (GeO2) by dissolving the oxide in concentrated hydrochloric acid . In the presence of hydrogen chloride, this compound can be synthesized via a dichlorogermylene intermediate .

Biochemical Pathways

The biochemical pathways affected by this compound primarily involve the conversion of GeCl4 to germanium metal or its oxide (GeO2). This process involves the hydrogen reduction of this compound . The GeCl4 can be rehydrolyzed with deionized water to produce pure GeO2, which is then reduced under hydrogen to produce germanium metal .

Pharmacokinetics

Information on the pharmacokinetics of this compound is limited. It’s known that the compound has high tissue availability .

Result of Action

The result of this compound’s action is the production of purified germanium metal or its oxide (GeO2). This is crucial for various applications, including the production of fiber optics .

Action Environment

The action of this compound is influenced by various environmental factors. For instance, the temperature, feed ratio, and pressure can affect the germanium deposition rate during the GeCl4 hydrogen reduction process . Optimal operating conditions for germanium preparation via the hydrogen reduction of GeCl4 have been determined .

Safety and Hazards

Germanium tetrachloride is toxic if inhaled and causes severe skin burns and eye damage. It may cause respiratory irritation and may be corrosive to metals. Contact with water liberates toxic gas.

Future Directions

Germanium telluride (GeTe)-based compounds have drawn attention as one of the most promising thermoelectrics for mid-to-high-temperature applications such as heat recovery from automotive exhaust emissions and radioisotope thermoelectric generators. The thermoelectric performance of GeTe-based materials can be improved by general methods such as band engineering and phonon engineering.

Q & A

Q1: What is the molecular formula and weight of germanium tetrachloride?

A1: this compound is represented by the molecular formula GeCl4 and has a molecular weight of 214.40 g/mol.

Q2: Is there spectroscopic data available for this compound?

A2: Yes, researchers have utilized infrared (IR) spectroscopy, ¹H NMR spectroscopy, and ⁷⁷Se NMR spectroscopy to characterize this compound and its derivatives. [, , ] These techniques provide valuable insights into the compound's structure and bonding characteristics.

Q3: Can you explain the significance of this compound purity in optical fiber production?

A3: High-purity this compound is crucial in optical fiber manufacturing as impurities can significantly impact the optical properties of the final product. [, , ] Contaminants can lead to signal attenuation and other performance issues.

Q4: What methods are employed to purify this compound?

A4: Several methods are available for purifying this compound, including:

• Multiple Distillation: A common commercial process involving repeated distillations in the presence of chlorine and hydrochloric acid. []
• Extraction with Hydrochloric Acid and Oxidizing Agent: This method leverages the differing solubilities of this compound and its impurities in hydrochloric acid. []
• Cold Plasma Treatment: An innovative technique using cold plasma to target and remove hydrogen-containing impurities. [, , , ]

Q5: How can germanium be recovered from industrial byproducts?

A5: Germanium can be effectively recovered from various industrial wastes:

• Hydrolysis Filtrate of this compound: Magnesium compounds can precipitate germanium from the filtrate, which is then converted back to this compound via distillation. []
• Zinc Dross: A multi-step process involving oxidation, leaching, and distillation can recover germanium from zinc dross with high efficiency. []
• Bismuth Germanate Crystal Processing Wastes: Treating these wastes with hydrochloric acid and potassium permanganate allows for the separation and recovery of both germanium and bismuth. []
• Chromium-Germanium Alloy Waste Material: A wet method employing a sodium hydroxide and hydrogen peroxide dissolution system can effectively recover germanium from this complex waste stream. []

Q6: How does this compound react with hydrogen?

A6: Hydrogen reduction of this compound is a key process for producing elemental germanium. [] Thermodynamic analysis reveals five independent reactions occurring within the Ge-Cl-H system, with temperature, pressure, and feed ratio significantly influencing the deposition rate of germanium. []

Q7: Can you describe the use of this compound in synthesizing organogermanium compounds?

A7: this compound serves as a starting material in various organogermanium syntheses:

• Synthesis of Germanium β-Methalloxides: Reacting this compound with 3-methallyl alcohol in the presence of ammonia yields germanium tetra-β-methalloxide. []
• Production of Poly(trimethylgermylmethyl methacrylate–co–chloromethylstyrene): This organogermanium resist material is synthesized using a process starting from this compound. []

Q8: Are there any applications of this compound in coordination chemistry?

A8: Yes, this compound forms complexes with various ligands:

• Complexes with Niacin, Nicotinic Amide, and Isonicotinic Hydrazide: These complexes exhibit antihypoxic, hepatoprotective, antioxidant, and membrane-stabilizing properties. []
• Sulfomanide Schiff Base Complexes: These complexes have been synthesized and characterized, providing insights into germanium's coordination behavior. []

Q9: What are the environmental concerns related to this compound?

A9: While this compound is essential for various industrial applications, its release into the environment raises concerns due to potential risks to ecosystems. [] Research on its ecotoxicological effects and mitigation strategies is crucial.

Q10: Are there alternative methods for germanium processing with reduced environmental impact?

A10: Yes, researchers are exploring chlorine-free protocols for processing germanium, aiming to minimize the environmental footprint associated with traditional methods reliant on chlorine and hydrochloric acid. []

Q11: How are impurities in this compound analyzed?

A11: Several analytical techniques are used to identify and quantify impurities in high-purity this compound:

• Zeeman-effect electrothermal atomic absorption spectrometry: This method offers high sensitivity for determining trace elements in various germanium-containing materials. []
• Gas chromatographic-mass spectrometry: This technique, coupled with hydrolysis and extraction steps, enables the identification and quantification of a wide range of organic and inorganic impurities. []

Q12: What are some emerging areas of research related to this compound?

A12: Ongoing research focuses on:

• Developing sustainable and environmentally friendly processing methods for germanium. []
• Exploring novel applications of this compound in materials science and catalysis. []
• Understanding the biological activity and potential applications of germanium coordination compounds. [, ]